Cas no 109856-52-2 (methyl (3R)-3-fluorobutanoate)

methyl (3R)-3-fluorobutanoate structure

Product Name:methyl (3R)-3-fluorobutanoate

CAS No:109856-52-2

Molecular Formula:C₅H₉FO₂

Molecular Weight:120.122165441513

MDL:MFCD34475055

CID:5619209

PubChem ID:71352654

methyl (3R)-3-fluorobutanoate Properties

Names and Identifiers

- SCHEMBL10346324
- 109856-52-2
- EN300-28338725
- methyl (3R)-3-fluorobutanoate
- Butanoic acid, 3-fluoro-, methyl ester, (R)- (9CI)
- MDL： MFCD34475055
- InChIKey： HHVNBSHYSSLWKU-SCSAIBSYSA-N
- Inchi： 1S/C5H9FO2/c1-4(6)3-5(7)8-2/h4H,3H2,1-2H3/t4-/m1/s1
- SMILES： F[C@H](C)CC(=O)OC

Computed Properties

Exact Mass: 120.05865769g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 120.05865769g/mol
Heavy Atom Count: 8
Complexity: 82.5
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.8
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Boiling Point: 108.6±10.0 °C(Predicted)
Density: 0.997±0.06 g/cm3(Predicted)

methyl (3R)-3-fluorobutanoate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01G18M-50mg	Butanoic acid, 3-fluoro-, methyl ester, (R)-	109856-52-2	95%	50mg	$363.00
Aaron	AR01G1GY-50mg	Butanoic acid, 3-fluoro-, methyl ester, (R)-	109856-52-2	95%	50mg	$372.00	2025-02-14
Enamine	EN300-28338725-0.05g	methyl (3R)-3-fluorobutanoate	109856-52-2	95.0%	0.05g	$252.0	2025-03-19

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